![molecular formula C9H12ClNO3 B2450662 Methyl 2-hydroxy-3-(pyridin-4-yl)propanoate hydrochloride CAS No. 1909325-27-4](/img/structure/B2450662.png)
Methyl 2-hydroxy-3-(pyridin-4-yl)propanoate hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“Methyl 2-hydroxy-3-(pyridin-4-yl)propanoate hydrochloride” is a chemical compound with the CAS Number: 1909325-27-4 . Its IUPAC name is methyl 2-hydroxy-3-(pyridin-4-yl)propanoate hydrochloride . The molecular weight of this compound is 217.65 .
Molecular Structure Analysis
The InChI code for “Methyl 2-hydroxy-3-(pyridin-4-yl)propanoate hydrochloride” is1S/C9H11NO3.ClH/c1-13-9(12)8(11)6-7-2-4-10-5-3-7;/h2-5,8,11H,6H2,1H3;1H
. This code provides a standard way to encode the compound’s molecular structure.
Scientific Research Applications
- Context : Drugs containing a pyrrolopyridine scaffold, similar to Methyl 2-hydroxy-3-(pyridin-4-yl)propanoate, are used in anticancer therapy .
- Context : Pyrrolo[3,2-c]pyridine derivatives, which share structural features with our compound, exhibit inhibitory effects against FMS kinase and are promising candidates for antiarthritic drug development .
- Application : Investigate whether Methyl 2-hydroxy-3-(pyridin-4-yl)propanoate hydrochloride can modulate collagen production in fibrotic tissues, such as liver fibrosis or keloid fibroblasts .
- Application : Explore its potential as a nonlinear optical material, assessing its second-harmonic generation (SHG) or electro-optic properties .
Anticancer Therapy
Anti-inflammatory and Anti-arthritic Properties
Collagen Synthesis Inhibition
Nonlinear Optical Properties
Antileishmanial and Antimalarial Activities
properties
IUPAC Name |
methyl 2-hydroxy-3-pyridin-4-ylpropanoate;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3.ClH/c1-13-9(12)8(11)6-7-2-4-10-5-3-7;/h2-5,8,11H,6H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDKSBZYAHLRXIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(CC1=CC=NC=C1)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-hydroxy-3-(pyridin-4-yl)propanoate hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.